ethyl 4-(chloromethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate
Description
The compound you mentioned seems to be a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms . The “chloromethyl” and “ethyl carboxylate” groups suggest that this compound might be used in organic synthesis as an intermediate.
Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups. In the case of “ethyl 4-(chloromethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate”, the chloromethyl and ethyl carboxylate groups are likely to be reactive. Chloromethyl groups can undergo nucleophilic substitution reactions, while carboxylate esters can undergo hydrolysis, transesterification, and other reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can often be found in the material safety data sheet (MSDS) for the compound .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-(chloromethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate involves the reaction of 1,5-dimethyl-1H-pyrazole-3-carboxylic acid with thionyl chloride to form 4-chloromethyl-1,5-dimethyl-1H-pyrazole-3-carboxylic acid chloride. This intermediate is then reacted with ethyl alcohol to form the final product, ethyl 4-(chloromethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate.", "Starting Materials": [ "1,5-dimethyl-1H-pyrazole-3-carboxylic acid", "Thionyl chloride", "Ethyl alcohol" ], "Reaction": [ "1. 1,5-dimethyl-1H-pyrazole-3-carboxylic acid is dissolved in anhydrous dichloromethane.", "2. Thionyl chloride is added dropwise to the solution while stirring at room temperature.", "3. The reaction mixture is stirred for 2 hours at room temperature.", "4. The solvent is removed under reduced pressure to obtain 4-chloromethyl-1,5-dimethyl-1H-pyrazole-3-carboxylic acid chloride as a yellow solid.", "5. Ethyl alcohol is added to the solid and the mixture is stirred at room temperature for 2 hours.", "6. The solvent is removed under reduced pressure and the residue is purified by column chromatography to obtain the final product, ethyl 4-(chloromethyl)-1,5-dimethyl-1H-pyrazole-3-carboxylate, as a white solid." ] } | |
CAS RN |
2743442-41-1 |
Molecular Formula |
C9H13ClN2O2 |
Molecular Weight |
216.7 |
Purity |
95 |
Origin of Product |
United States |
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